Cas no 67879-58-7 (Caftaric acid)

Caftaric acid Properties

Names and Identifiers

• 2-Caffeoyl-L-tartaric acid
• Caftaric acid
• CAFTARIC ACID(AS)
• CAFTARIC ACID(P)
• CAFTARIC ACID(P) PrintBack
• trans-Caftaric acid
• (2R,3R)-2-(((E)-3-(3,4-Dihydroxyphenyl)acryloyl)oxy)-3-hydroxysuccinic acid,Caftaric acid
• WCV7W3174L
• Butanedioic acid, 2-(3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl)-3-hydroxy-, (R-(R*,R*-(E)))-
• cis-caftaric acid
• (2R,3R)-2-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy-3-hydroxy-butanedioic acid
• C13H12O9
• Caffeoyl tartaric acid
• Caftaric acid , HPLC Grade
• Caftaric acid, >=97.0%
• (2R,3R)-2-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy-3-hydroxybutanedi
• +Expand

• MDL： MFCD02094177
• InChIKey： SWGKAHCIOQPKFW-JTNORFRNSA-N
• Inchi： 1S/C13H12O9/c14-7-3-1-6(5-8(7)15)2-4-9(16)22-11(13(20)21)10(17)12(18)19/h1-5,10-11,14-15,17H,(H,18,19)(H,20,21)/b4-2+/t10-,11-/m1/s1
• SMILES： O(C(/C(/[H])=C(\[H])/C1C([H])=C([H])C(=C(C=1[H])O[H])O[H])=O)[C@@]([H])(C(=O)O[H])[C@]([H])(C(=O)O[H])O[H]

Computed Properties

• Exact Mass: 312.048132g/mol
• Surface Charge: 0
• XLogP3: 0.1
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 7
• Monoisotopic Mass: 312.048132g/mol
• Monoisotopic Mass: 312.048132g/mol
• Topological Polar Surface Area: 162Ų
• Heavy Atom Count: 22
• Complexity: 458
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 162
• Isotope Atom Count: 0
• Molecular Weight: 312.23

Experimental Properties

• LogP: -0.44710
• PSA: 161.59000
• Refractive Index: 1.694
• Boiling Point: 618.2 ℃ at 760 mmHg
• Melting Point: 124-125 ºC
• Flash Point: 236.3 °C
• Color/Form: White powder
• Density: 1.694